(Z)-N'-Amino-3-chloropyridine-4-carboximidamide

• IUPAC Name: N'-amino-3-chloropyridine-4-carboximidamide
• InChI: InChI=1S/C6H7ClN4/c7-5-3-10-2-1-4(5)6(8)11-9/h1-3H,9H2,(H2,8,11)
• InChI Key: VOBBZYHEKYMBGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(=NN)N)Cl
• Isomeric SMILES: C1=CN=CC(=C1/C(=N/N)/N)Cl
• Molecular Formula: C6H7ClN4
• Molecular Weight: 170.60 g/mol

Description

(Z)-N'-Amino-3-chloropyridine-4-carboximidamide, also known as ACCI, is a chemical compound that has been widely used in scientific research due to its unique properties. ACCI is a heterocyclic organic compound that contains a pyridine ring with an amino and chloro substituent on the 3 and 4 positions, respectively.

Mechanism of Action

(Z)-N'-Amino-3-chloropyridine-4-carboximidamide inhibits the activity of PARP by binding to the enzyme's catalytic site, preventing it from repairing damaged DNA. This leads to the accumulation of DNA damage and eventually cell death in cancer cells. In neurodegenerative diseases, (Z)-N'-Amino-3-chloropyridine-4-carboximidamide reduces oxidative stress and inflammation by inhibiting the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the immune response.
Biochemical and Physiological Effects:
(Z)-N'-Amino-3-chloropyridine-4-carboximidamide has been shown to have a low toxicity profile and is well-tolerated in animal studies. In cancer cells, (Z)-N'-Amino-3-chloropyridine-4-carboximidamide induces apoptosis (programmed cell death) by inhibiting PARP activity. In neurodegenerative diseases, (Z)-N'-Amino-3-chloropyridine-4-carboximidamide reduces oxidative stress and inflammation, leading to neuroprotection.

Advantages and Limitations for Lab Experiments

(Z)-N'-Amino-3-chloropyridine-4-carboximidamide has several advantages for lab experiments, including its high potency and selectivity for PARP inhibition. However, (Z)-N'-Amino-3-chloropyridine-4-carboximidamide has limited solubility in water, which can make it difficult to use in certain experiments. Additionally, (Z)-N'-Amino-3-chloropyridine-4-carboximidamide's mechanism of action is not fully understood, which can make it challenging to interpret results.

Future Directions

There are several future directions for research on (Z)-N'-Amino-3-chloropyridine-4-carboximidamide. One area of interest is the development of (Z)-N'-Amino-3-chloropyridine-4-carboximidamide derivatives with improved solubility and bioavailability. Another area of research is the identification of biomarkers that can predict the response to (Z)-N'-Amino-3-chloropyridine-4-carboximidamide treatment in cancer patients. In neurodegenerative diseases, further studies are needed to determine the optimal dosing and treatment duration of (Z)-N'-Amino-3-chloropyridine-4-carboximidamide for neuroprotection. Finally, additional research is needed to fully understand the mechanism of action of (Z)-N'-Amino-3-chloropyridine-4-carboximidamide and its potential therapeutic applications.

Synthesis Methods

(Z)-N'-Amino-3-chloropyridine-4-carboximidamide can be synthesized through a multi-step reaction starting from 3-chloropyridine. The first step involves the conversion of 3-chloropyridine to 3-chloropyridine-4-carboxylic acid, followed by the reaction with thionyl chloride to form 3-chloropyridine-4-carbonyl chloride. The carbonyl chloride is then reacted with an amine to form the (Z)-N'-Amino-3-chloropyridine-4-carboximidamide compound.

Scientific Research Applications

(Z)-N'-Amino-3-chloropyridine-4-carboximidamide has been used in various scientific research studies, including cancer research, neuroscience, and drug discovery. In cancer research, (Z)-N'-Amino-3-chloropyridine-4-carboximidamide has been shown to inhibit the activity of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair. Inhibiting PARP activity can lead to the death of cancer cells, making (Z)-N'-Amino-3-chloropyridine-4-carboximidamide a potential candidate for cancer therapy.
In neuroscience, (Z)-N'-Amino-3-chloropyridine-4-carboximidamide has been used to study the role of PARP in neurodegenerative diseases such as Alzheimer's and Parkinson's. (Z)-N'-Amino-3-chloropyridine-4-carboximidamide has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
(Z)-N'-Amino-3-chloropyridine-4-carboximidamide has also been used in drug discovery as a lead compound for the development of PARP inhibitors and other drugs targeting DNA repair pathways.